Cas no 88938-20-9 (2,5-Octadien-4-one, 2,5,6-trimethyl-)

2,5-Octadien-4-one, 2,5,6-trimethyl- structure
88938-20-9 structure
Product Name:2,5-Octadien-4-one, 2,5,6-trimethyl-
CAS No:88938-20-9
MF:C11H18O
MW:166.260023593903
CID:619253
PubChem ID:71320761
Update Time:2025-04-19

2,5-Octadien-4-one, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Octadien-4-one, 2,5,6-trimethyl-
    • 2,5,6-trimethylocta-2,5-dien-4-one
    • DTXSID70750641
    • 88938-20-9
    • Inchi: 1S/C11H18O/c1-6-9(4)10(5)11(12)7-8(2)3/h7H,6H2,1-5H3
    • InChI Key: UPOYRTYNWBPVRS-UHFFFAOYSA-N
    • SMILES: O=C(/C=C(\C)/C)C(C)=C(C)CC

Computed Properties

  • Exact Mass: 166.135765193g/mol
  • Monoisotopic Mass: 166.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų
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